1-(4-Methoxyphenyl)-6-methyl-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid

• IUPAC Name: 1-(4-methoxyphenyl)-6-methyl-4-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-9-7-13(16)12(14(17)18)8-15(9)10-3-5-11(19-2)6-4-10/h3-8H,1-2H3,(H,17,18)
• InChI Key: PDQFOXVIQWLLSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1C2=CC=C(C=C2)OC)C(=O)O
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. While the exact molecular structure of “1-(4-Methoxyphenyl)-6-methyl-4-oxo-1,4-dihydro-3-pyridinecarboxylic acid” is not specified, similar compounds have been analyzed using techniques like X-ray Diffraction (XRD), Fourier Transform Raman (FT-Raman), and Ultraviolet-visible (UV–Vis) spectroscopy.

Scientific Research Applications

X-ray Powder Diffraction Analysis

This compound serves as an intermediate in the synthesis of anticoagulant medications, such as apixaban. Its structural characterization through X-ray powder diffraction demonstrates its purity and crystalline structure, which is crucial for the development of high-quality pharmaceutical products (Qing Wang et al., 2017).

Electrochemical Behavior in Protic Medium

Research into the electrochemical properties of related 1,4-dihydropyridine derivatives in hydroalcoholic media has contributed to the understanding of their potential applications in organic electronics and catalysis. These studies highlight the versatility of dihydropyridine derivatives in undergoing redox reactions, which can be applied in synthetic methodologies (J. David et al., 1995).

Novel Heterocyclic Systems

Investigations into the reactivity of aminonaphthyridinones have led to the development of new heterocyclic systems. These studies provide insights into the synthetic potential of dihydropyridine derivatives for creating complex organic molecules, which could have implications in drug development and materials science (L. Deady & Shane M. Devine, 2006).

Photoreaction Studies

The study of photoreactions of pyridinecarboxylic esters in different atmospheres reveals the impact of environmental conditions on the chemical behavior of dihydropyridine derivatives. Such research can inform the design of light-sensitive materials and reactions for organic synthesis (T. Sugiyama et al., 1984).